Cas no 821774-48-5 (1H-Pyrazolo[3,4-b]pyridine, 3,4-diphenyl-6-(trifluoromethyl)-)
821774-48-5 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine, 3,4-diphenyl-6-(trifluoromethyl)-
CAS No:821774-48-5
MF:C19H12F3N3
MW:339.313894271851
CID:697445
PubChem ID:11359722
Update Time:2025-04-19
1H-Pyrazolo[3,4-b]pyridine, 3,4-diphenyl-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine, 3,4-diphenyl-6-(trifluoromethyl)-
- 3,4-diphenyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
- 821774-48-5
- DTXSID60463556
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- Inchi: 1S/C19H12F3N3/c20-19(21,22)15-11-14(12-7-3-1-4-8-12)16-17(24-25-18(16)23-15)13-9-5-2-6-10-13/h1-11H,(H,23,24,25)
- InChI Key: MPOFPAFDHMXZNG-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2C=CC=CC=2)C2C(=NNC=2C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 339.09833188g/mol
- Monoisotopic Mass: 339.09833188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 41.6Ų
1H-Pyrazolo[3,4-b]pyridine, 3,4-diphenyl-6-(trifluoromethyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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